Cas no 1208466-59-4 (9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-ylmethanol)

• Product Name: 9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-ylmethanol
• CAS No: 1208466-59-4
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• MDL: MFCD13196412
• CID: 5206418
• Update Time: 2025-07-09

9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [9-(cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-yl]methanol
• 9-Azabicyclo[3.3.1]nonane-3-methanol, 9-(cyclopropylmethyl)-
• 9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-ylmethanol

• MDL： MFCD13196412
• Inchi： 1S/C13H23NO/c15-9-11-6-12-2-1-3-13(7-11)14(12)8-10-4-5-10/h10-13,15H,1-9H2
• InChI Key： IAWCMDPGKZNLSF-UHFFFAOYSA-N
• SMILES： OCC1CC2CCCC(C1)N2CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-ylmethanol

Comprehensive Overview of 9-(cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-ylmethanol (CAS No. 1208466-59-4)

The compound 9-(cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-ylmethanol, identified by its CAS No. 1208466-59-4, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex bicyclic framework, combined with functional groups like the cyclopropylmethyl and methanol moieties, makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, where its scaffold could serve as a backbone for novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for specialized azabicyclic compounds has surged, driven by advancements in synthetic chemistry and computational modeling. The 9-azabicyclo[3.3.1]nonane core of this compound is a focal point due to its conformational rigidity, which enhances binding affinity to biological targets. This property aligns with current trends in precision medicine, where molecules with defined stereochemistry are prioritized for their predictable pharmacokinetics. Additionally, the cyclopropylmethyl group introduces steric and electronic effects that can modulate drug-receptor interactions, a topic frequently explored in structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of 9-(cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-ylmethanol involves multi-step organic transformations, often leveraging modern catalytic methods such as cross-coupling and hydrogenation. These processes are optimized to achieve high yields and enantiomeric purity, addressing the growing emphasis on sustainable and scalable synthesis in the pharmaceutical industry. The compound’s methanol functionality further allows for derivatization, enabling the creation of esters, ethers, or other prodrug forms—a strategy widely discussed in drug delivery forums.

Beyond its pharmaceutical potential, CAS No. 1208466-59-4 has also been studied in material science. Its bicyclic structure contributes to thermal stability, making it a candidate for high-performance polymers or coatings. This dual applicability resonates with the interdisciplinary approach dominating contemporary research, where multi-functional compounds bridge gaps between industries. Notably, discussions on platforms like PubMed and ScienceDirect often highlight such compounds as examples of molecular innovation.

For researchers and industry professionals, understanding the spectroscopic properties of this compound is critical. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are essential for characterization, while computational tools like density functional theory (DFT) help predict its behavior in biological systems. These techniques are frequently searched in academic databases, reflecting their centrality in modern chemical analysis.

In summary, 9-(cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-ylmethanol exemplifies the convergence of synthetic elegance and practical utility. Its relevance to drug design, material science, and catalysis ensures its place in ongoing scientific discourse, while its CAS No. 1208466-59-4 serves as a key identifier for global collaboration. As research continues, this compound may unlock new pathways in targeted therapy and green chemistry, aligning with the priorities of a rapidly evolving scientific landscape.